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Abstract

BMS-303141 is a potent and selective small molecule inhibitor of ATP-citrate lyase (ACLY), a
key enzyme in the de novo lipogenesis pathway. By blocking the conversion of citrate to acetyl-
CoA in the cytoplasm, BMS-303141 effectively curtails the synthesis of fatty acids and
cholesterol, making it a significant tool for research in metabolic diseases and oncology. This
technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action,
and key biological data of BMS-303141, tailored for a scientific audience.

Introduction

ATP-citrate lyase (ACLY) serves as a critical link between carbohydrate and lipid metabolism. It
catalyzes the conversion of citrate, exported from the mitochondria, into cytosolic acetyl-CoA,
the fundamental building block for fatty acid and cholesterol biosynthesis. Elevated ACLY
activity is associated with various metabolic disorders, including dyslipidemia and obesity, as
well as certain types of cancer where cancer cells exhibit increased lipogenesis to support
rapid proliferation.

The discovery of BMS-303141, a member of the 2-hydroxy-N-arylbenzenesulfonamide series,
provided a valuable chemical probe to investigate the therapeutic potential of ACLY inhibition.
[1] This compound has demonstrated efficacy in preclinical models, reducing plasma lipids and
glucose, and inhibiting weight gain.[1][2]
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Physicochemical Properties

Property Value Reference

3,5-Dichloro-2-hydroxy-N-(4-
Chemical Name methoxy[1,1'-biphenyl]-3-yl)- [3]

benzenesulfonamide

Molecular Formula C19H15CI2NO4S [31[4]
Molecular Weight 424.3 g/mol [31[5]
CAS Number 943962-47-8 [3][4]
Appearance Solid N/A

N Soluble to 10 mM in DMSO
Solubility ) [3]
and to 50 mM in ethanol

Purity >98% (HPLC) [3]

Storage Store at -20°C [3]

Synthesis of BMS-303141

The synthesis of BMS-303141 involves a multi-step process culminating in the formation of the
sulfonamide bond between a substituted benzenesulfonyl chloride and a substituted aniline.
While the seminal paper does not provide a detailed experimental protocol, a plausible
synthetic route can be constructed based on established organic chemistry methodologies and
available information on key intermediates.

Logical Synthesis Workflow
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Step 1: Synthesis of the Sulfonyl Chloride Intermediate

Chlorosulfonic Acid

( ) 3,5-Dichl chloride " ) Lo L
2,4-Dichlorophenol U j 65-9'Ch'°f°-2-hy¢1'0xvhe"zenesul'ony\ ch\ondg Coupling in the presence of a base (e.g., Pyridine)

- " BMS-303141
Step 2: Synthesis of the Aniline Intermediate l
4-Methoxy-[1,1-biphenyl]-3-amine
Reduction (e.g., Hz, Pd/C) 4-Methoxy-[1,1"-biphenyl]-3-amine

4-Methoxy-3-nitro-1,1"-biphenyl

Step 3: Sulfonamide Bond Formation

Nitro Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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